Cas no 2172438-46-7 (1-(3,3,3-trifluoropropyl)-1H-pyrazolo3,4-cpyridin-4-amine)

• Product Name: 1-(3,3,3-trifluoropropyl)-1H-pyrazolo3,4-cpyridin-4-amine
• CAS No: 2172438-46-7
• MF: C₉H₉F₃N₄
• MW: 230.189771413803
• CID: 5836837
• PubChem ID: 165586997
• Update Time: 2025-10-19

1-(3,3,3-trifluoropropyl)-1H-pyrazolo3,4-cpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,3-trifluoropropyl)-1H-pyrazolo3,4-cpyridin-4-amine
• 2172438-46-7
• EN300-1647853
• 1-(3,3,3-trifluoropropyl)-1H-pyrazolo[3,4-c]pyridin-4-amine

• Inchi： 1S/C9H9F3N4/c10-9(11,12)1-2-16-8-5-14-4-7(13)6(8)3-15-16/h3-5H,1-2,13H2
• InChI Key： SCQATNAQYWYQMB-UHFFFAOYSA-N
• SMILES： FC(CCN1C2C=NC=C(C=2C=N1)N)(F)F

Computed Properties

• Exact Mass: 230.07793079g/mol
• Monoisotopic Mass: 230.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3,3,3-trifluoropropyl)-1H-pyrazolo3,4-cpyridin-4-amine

Introduction to 1-(3,3,3-trifluoropropyl)-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172438-46-7)

1-(3,3,3-trifluoropropyl)-1H-pyrazolo[3,4-c]pyridin-4-amine, identified by its CAS number 2172438-46-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively studied for its role in drug discovery. The presence of a trifluoropropyl substituent in its molecular structure introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in many pharmacological applications.

The molecular framework of 1-(3,3,3-trifluoropropyl)-1H-pyrazolo[3,4-c]pyridin-4-amine consists of a fused ring system comprising a pyrazole ring connected to a pyridine ring. This particular arrangement creates a rigid structure that can interact favorably with biological targets. The trifluoropropyl group not only contributes to the compound's lipophilicity but also influences its electronic properties, making it a versatile candidate for further derivatization and optimization.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated heterocycles due to their enhanced pharmacokinetic profiles. The introduction of fluorine atoms into organic molecules often leads to improved bioavailability, reduced metabolic degradation, and increased binding affinity to enzymes and receptors. The trifluoropropyl moiety in 1-(3,3,3-trifluoropropyl)-1H-pyrazolo[3,4-c]pyridin-4-amine is particularly noteworthy for its ability to modulate these properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in developing novel therapeutic agents targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. The pyrazolopyridine scaffold is known to be compatible with multiple functional groups, allowing for the creation of libraries of compounds with tailored biological activities.

The synthesis of 1-(3,3,3-trifluoropropyl)-1H-pyrazolo[3,4-c]pyridin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrazole and pyridine precursors followed by functional group transformations. The use of fluorinating agents is often employed to introduce the trifluoropropyl group into the molecule. Advanced techniques such as transition metal catalysis have also been explored to improve reaction efficiency and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(3,3,3-trifluoropropyl)-1H-pyrazolo[3,4-c]pyridin-4-amine with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding interactions with target proteins. These virtual screening approaches have accelerated the drug discovery process by narrowing down candidate compounds that are most likely to exhibit desired pharmacological effects.

The potential applications of this compound extend beyond oncology. Emerging research suggests that it may also have antimicrobial and anti-inflammatory properties. The unique combination of structural features makes it an attractive candidate for further investigation in these areas as well. For example, modifications to the trifluoropropyl group or other parts of the molecule could lead to derivatives with enhanced efficacy against bacterial or fungal pathogens.

In conclusion,1-(3,3,3-trifluoropropyl)-1H-pyrazolo[3,4-c]pyridin-4-amine (CAS No. 2172438-46-7) represents a promising scaffold for pharmaceutical development. Its structural features and synthetic accessibility make it a valuable building block for creating novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies，this compound is poised to play an increasingly important role in drug discovery efforts worldwide.